Cas no 2228825-02-1 (3-(1,4-dimethyl-1H-pyrazol-3-yl)methylpiperidine)

• Product Name: 3-(1,4-dimethyl-1H-pyrazol-3-yl)methylpiperidine
• CAS No: 2228825-02-1
• MF: C₁₁H₁₉N₃
• MW: 193.288662195206
• CID: 6593192
• PubChem ID: 165862982
• Update Time: 2025-05-20

3-(1,4-dimethyl-1H-pyrazol-3-yl)methylpiperidine Chemical and Physical Properties

Names and Identifiers

• 3-(1,4-dimethyl-1H-pyrazol-3-yl)methylpiperidine
• 3-[(1,4-dimethyl-1H-pyrazol-3-yl)methyl]piperidine
• EN300-1727486
• 2228825-02-1

• Inchi： 1S/C11H19N3/c1-9-8-14(2)13-11(9)6-10-4-3-5-12-7-10/h8,10,12H,3-7H2,1-2H3
• InChI Key： GTSYWZODBKKHAL-UHFFFAOYSA-N
• SMILES： N1CCCC(CC2C(C)=CN(C)N=2)C1

Computed Properties

• Exact Mass: 193.157897619g/mol
• Monoisotopic Mass: 193.157897619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 29.8Ų

Additional information on 3-(1,4-dimethyl-1H-pyrazol-3-yl)methylpiperidine

3-(1,4-dimethyl-1H-pyrazol-3-yl)methylpiperidine (CAS No. 2228825-02-1): A Comprehensive Overview of Its Properties and Applications

In the realm of organic chemistry and pharmaceutical research, 3-(1,4-dimethyl-1H-pyrazol-3-yl)methylpiperidine (CAS No. 2228825-02-1) has emerged as a compound of significant interest. This molecule, characterized by its unique pyrazole and piperidine moieties, offers a versatile scaffold for drug discovery and material science applications. Its CAS No. 2228825-02-1 serves as a critical identifier for researchers and industry professionals seeking to explore its potential.

The 3-(1,4-dimethyl-1H-pyrazol-3-yl)methylpiperidine structure combines a methylpiperidine group with a 1,4-dimethyl-1H-pyrazole ring, creating a hybrid framework that is both stable and reactive under specific conditions. This duality makes it a valuable intermediate in synthetic chemistry, particularly in the development of bioactive compounds and small-molecule inhibitors. Recent studies highlight its role in modulating enzyme activity and receptor binding, aligning with current trends in precision medicine and targeted therapy.

One of the most searched questions in scientific forums revolves around the synthetic routes for CAS No. 2228825-02-1. Researchers often inquire about optimized reaction conditions or green chemistry alternatives to produce this compound efficiently. The demand for sustainable synthesis methods has grown, reflecting broader industry shifts toward environmentally friendly practices. Notably, catalytic hydrogenation and microwave-assisted synthesis have been explored as potential pathways to achieve higher yields of 3-(1,4-dimethyl-1H-pyrazol-3-yl)methylpiperidine.

Another hot topic is the pharmacological potential of this compound. With the rise of AI-driven drug discovery, computational models predict that 3-(1,4-dimethyl-1H-pyrazol-3-yl)methylpiperidine could interact with central nervous system (CNS) targets, sparking interest in its application for neurodegenerative diseases or pain management. These predictions are bolstered by its structural similarity to known neuroactive agents, though empirical validation remains ongoing.

From an industrial perspective, CAS No. 2228825-02-1 is gaining traction in agrochemical research. Its pyrazole component is a common motif in pesticides and herbicides, prompting investigations into its efficacy as a crop protection agent. This aligns with global efforts to address food security challenges through innovative chemistry. However, regulatory compliance and toxicity profiling are essential considerations before large-scale adoption.

In material science, the piperidine ring in 3-(1,4-dimethyl-1H-pyrazol-3-yl)methylpiperidine offers opportunities for designing functional polymers or coordination complexes. Researchers are exploring its use in catalysis and nanomaterial synthesis, capitalizing on its electron-donating properties. Such applications resonate with the growing emphasis on smart materials and renewable energy technologies.

To address common queries about storage and stability, CAS No. 2228825-02-1 is typically handled under inert conditions due to its sensitivity to oxidation and moisture. Proper analytical techniques, such as HPLC and NMR spectroscopy, are recommended for purity assessment. These details are crucial for laboratories prioritizing reproducibility and quality control.

In summary, 3-(1,4-dimethyl-1H-pyrazol-3-yl)methylpiperidine (CAS No. 2228825-02-1) represents a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and advanced materials. Its integration into cutting-edge research underscores its relevance in addressing contemporary scientific and industrial challenges. As interest in tailored molecular designs grows, this compound is poised to remain a focal point of innovation.